Cas no 1423610-60-9 (6-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-3-sulfonamide
• CAS No: 1423610-60-9
• MF: C₁₄H₁₂ClN₃O₃S
• MW: 337.781380653381
• CID: 5672654
• PubChem ID: 39332422
• Update Time: 2025-06-10

6-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS034239928
• Z365118600
• EN300-26611002
• 1423610-60-9
• 6-CHLORO-N-(2-OXO-3,4-DIHYDRO-1H-QUINOLIN-6-YL)PYRIDINE-3-SULFONAMIDE
• 6-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-3-sulfonamide

• Inchi： 1S/C14H12ClN3O3S/c15-13-5-3-11(8-16-13)22(20,21)18-10-2-4-12-9(7-10)1-6-14(19)17-12/h2-5,7-8,18H,1,6H2,(H,17,19)
• InChI Key： CWYCBUWXSQENDL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NC1C=CC2=C(C=1)CCC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 337.0287901g/mol
• Monoisotopic Mass: 337.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-3-sulfonamide

Introduction to 6-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-3-sulfonamide (CAS No. 1423610-60-9)

6-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-3-sulfonamide, identified by its CAS number CAS No. 1423610-60-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 6-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-3-sulfonamide incorporates several key pharmacophoric elements that contribute to its unique chemical properties and biological interactions. The presence of a chloro substituent at the sixth carbon position and a sulfonamide group at the third carbon position of the pyridine ring enhances its reactivity and binding affinity towards various biological targets. Additionally, the tetrahydroquinoline moiety introduces a rigid bicyclic framework that can stabilize the overall conformation of the molecule, thereby influencing its pharmacokinetic behavior.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to modulate enzyme activity and interfere with key signaling pathways involved in diseases such as cancer, inflammation, and infectious disorders. The< strong>6-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-3-sulfonamide stands out among these derivatives due to its unique structural features and demonstrated biological efficacy.

One of the most compelling aspects of 6-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-3-sulfonamide is its potential as an inhibitor of specific enzymes that play crucial roles in disease pathogenesis. For instance, studies have suggested that this compound may interact with target proteins involved in tumor growth and metastasis. The< strong>tetrahydroquinoline scaffold is known to exhibit significant binding affinity towards certain kinases and other enzymes implicated in cancer progression. Furthermore, the< strong>sulfonamide group can serve as a hydrogen bond acceptor or donor, facilitating stable interactions with polar residues in the active sites of target proteins.

The< strong>chloro substituent at the sixth carbon position of the pyridine ring is another critical feature that contributes to the compound's biological activity. Chlorinated aromatic compounds are frequently employed in drug design due to their ability to enhance metabolic stability and improve binding affinity. In the context of 6-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-3-sulfonamide, this substituent may contribute to its selective interaction with specific biological targets while minimizing off-target effects.

Evidence from recent preclinical studies indicates that< strong>6-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-3-sulfonamide exhibits potent inhibitory activity against certain enzymes associated with inflammatory diseases. The sulfonamide moiety has been shown to modulate inflammatory pathways by interfering with key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are responsible for producing pro-inflammatory cytokines and chemokines that exacerbate inflammation and tissue damage. By inhibiting their activity, this compound may offer a novel therapeutic approach for managing chronic inflammatory conditions.

In addition to its anti-inflammatory properties,< strong>6-chloro-N-(2-o x o -1 , 2 , 3 , 4 -tetr a hy dro -q uin o lin -6 -y l)p y rid ine -3 -s u lfon am ide has shown promise in combating infectious diseases caused by bacteria and viruses. The< strong>tetrahydroquinoline scaffold is known to exhibit broad-spectrum antimicrobial activity by disrupting essential bacterial processes such as DNA replication and protein synthesis. Furthermore, the< strong>sulfonamide group can interfere with bacterial metabolic pathways by inhibiting enzymes involved in folic acid synthesis.

The synthesis of< strong>6-chloro-N-(2-o x o -1 , 2 , 3 , 4 -tetr a hy dro -q uin o lin -6 -y l)p y rid ine -3 -s u lfon am ide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro substituent at the sixth carbon position necessitates careful handling of chlorinating agents to ensure high yield and purity. Similarly, the incorporation of the tetrahydroquinoline moiety requires specialized synthetic strategies that leverage transition metal catalysis or enzymatic methods.

The pharmacokinetic profile of< strong>6-chloro-N-(2-o x o -1 , 2 , 3 , 4 -tetr a hy dro -q uin o lin -6 -y l)p y rid ine -3 -s u lfon am ide is another critical consideration in drug development. Studies have demonstrated that this compound exhibits favorable solubility characteristics due to the presence of polar functional groups such as the sulfonamide moiety. This property enhances its bioavailability and allows for efficient absorption following oral administration. Additionally, preliminary data suggest that< strong>6-chloro-N-(2-o x o -1 , 2 , 3 , 4 -tetr a hy dro -q uin o lin -6 -y l)p y rid ine -3 -s u lfon am ide has a reasonable half-life in vivo